Cas no 2229150-05-2 (1-bromo-3-(hex-5-yn-1-yl)benzene)

• Product Name: 1-bromo-3-(hex-5-yn-1-yl)benzene
• CAS No: 2229150-05-2
• MF: C₁₂H₁₃Br
• MW: 237.135622739792
• CID: 6428616
• PubChem ID: 138987334
• Update Time: 2025-08-02

1-bromo-3-(hex-5-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(hex-5-yn-1-yl)benzene
• 2229150-05-2
• EN300-1919075
• 1-Bromo-3-hex-5-ynylbenzene

• Inchi： 1S/C12H13Br/c1-2-3-4-5-7-11-8-6-9-12(13)10-11/h1,6,8-10H,3-5,7H2
• InChI Key： LQCOZASAAFVBEO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCCCC#C

Computed Properties

• Exact Mass: 236.02006g/mol
• Monoisotopic Mass: 236.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-3-(hex-5-yn-1-yl)benzene

1-Bromo-3-(hex-5-yn-1-yl)benzene (CAS No. 2229150-05-2): A Versatile Building Block in Organic Synthesis

1-Bromo-3-(hex-5-yn-1-yl)benzene (CAS No. 2229150-05-2) is a highly valuable aromatic compound that has gained significant attention in modern organic chemistry. This compound, featuring both a bromine substituent and an alkynyl side chain, serves as a crucial intermediate in various synthetic applications. Its unique molecular structure makes it particularly useful for cross-coupling reactions, click chemistry, and the construction of complex pharmaceutical scaffolds.

The growing interest in 1-bromo-3-(hex-5-yn-1-yl)benzene stems from its dual functionality - the bromo group offers excellent reactivity for palladium-catalyzed couplings, while the terminal alkyne enables participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. Researchers frequently search for "synthesis of 1-bromo-3-(hex-5-yn-1-yl)benzene" and "applications of bromo-alkynyl benzene derivatives", reflecting the compound's importance in contemporary research.

From a structural perspective, 1-bromo-3-(hex-5-yn-1-yl)benzene consists of a benzene ring substituted at the 1-position with bromine and at the 3-position with a hex-5-yn-1-yl group. This arrangement creates interesting electronic effects that influence its reactivity pattern. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents like dichloromethane, tetrahydrofuran, and ethyl acetate.

In synthetic applications, 1-bromo-3-(hex-5-yn-1-yl)benzene serves as a key precursor for constructing more complex molecular architectures. Its popularity in medicinal chemistry stems from the ability to use both functional groups independently or in tandem. Common search queries like "Sonogashira coupling with 1-bromo-3-(hex-5-yn-1-yl)benzene" and "click chemistry modifications of bromo-alkynyl arenes" highlight its utility in these transformations.

The compound's alkynyl moiety makes it particularly valuable in materials science applications. Researchers investigating "conjugated polymers from 1-bromo-3-(hex-5-yn-1-yl)benzene" or "molecular electronics with alkynyl benzene derivatives" frequently employ this building block. Its ability to participate in polymerization reactions while maintaining the bromo functionality for further derivatization offers unique opportunities for creating tailored materials with specific electronic properties.

Quality control of 1-bromo-3-(hex-5-yn-1-yl)benzene typically involves analytical techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. The purity specifications often demanded by researchers searching for "high purity 1-bromo-3-(hex-5-yn-1-yl)benzene" or "analytical methods for bromo-alkynyl compounds" usually exceed 97%, with particular attention paid to the absence of moisture and oxidative byproducts.

Storage and handling recommendations for 1-bromo-3-(hex-5-yn-1-yl)benzene include protection from light and moisture, typically under inert atmosphere conditions. While not classified as hazardous under normal laboratory conditions, standard precautions for handling organic compounds should be observed. The compound's stability profile makes it suitable for international shipping, addressing common queries about "global suppliers of 1-bromo-3-(hex-5-yn-1-yl)benzene" and "storage conditions for alkynyl benzene derivatives".

The market for 1-bromo-3-(hex-5-yn-1-yl)benzene has seen steady growth, particularly in pharmaceutical research and specialty materials development. Current trends show increasing demand from contract research organizations and academic institutions working on "new synthetic methodologies" and "bioorthogonal chemistry applications". The compound's versatility ensures its continued relevance in these rapidly evolving fields.

Future research directions involving 1-bromo-3-(hex-5-yn-1-yl)benzene may explore its potential in emerging areas like "metal-organic frameworks (MOFs)" and "covalent organic frameworks (COFs)". The simultaneous presence of halogen and alkyne functionalities offers unique opportunities for constructing porous materials with tunable properties. These applications align with current scientific priorities in sustainable chemistry and advanced materials design.

In conclusion, 1-bromo-3-(hex-5-yn-1-yl)benzene (CAS No. 2229150-05-2) represents a multifaceted tool for synthetic chemists. Its combination of robust reactivity and structural flexibility continues to inspire new applications across chemical disciplines. As research into "multifunctional building blocks" and "click chemistry reagents" advances, this compound will likely maintain its position as a valuable asset in the molecular toolkit of modern chemistry.